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Compound of Interest

Compound Name: SW43

Cat. No.: B15616928

For Researchers, Scientists, and Drug Development Professionals

Introduction

SW43 is a synthetic small molecule that acts as a selective ligand for the sigma-2 receptor,
also known as Transmembrane Protein 97 (TMEM97).[1][2][3] This receptor is often
overexpressed in proliferating cancer cells, making it a compelling target for cancer
therapeutics.[1][4] SW43 has been shown to induce apoptosis in various cancer cell lines,
suggesting its potential as an anti-tumor agent.[4][5] The mechanism of action involves the
generation of reactive oxygen species (ROS) and can lead to caspase-3 activation, ultimately
resulting in programmed cell death.[4][6] Accurate and consistent preparation of SW43 stock
solutions is critical for obtaining reliable and reproducible results in cell-based assays. This
document provides a detailed protocol for the preparation of SW43 stock solutions for in vitro
studies.

Quantitative Data Summary

For ease of reference, the key quantitative data for SW43 and recommended solution
parameters are summarized in the table below.
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Property Value

Compound Name SW43

CAS Number 1421931-15-8

Molecular Formula C27H45N304

Molecular Weight 475.66 g/mol

Recommended Solvent Dimethyl Sulfoxide (DMSO), cell culture grade
Recommended Stock Concentration 10 mM

) -20°C for short-term (weeks) or -80°C for long-
Storage of Stock Solution
term (months)

Final DMSO Concentration in Culture <0.5% (v/v)

Experimental Protocols

This section provides a detailed methodology for the preparation of a 10 mM stock solution of
Sw43.

Materials:

e SW43 powder

e Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade
o Sterile, amber microcentrifuge tubes or glass vials

o Calibrated analytical balance

» Calibrated micropipettes and sterile filter tips

o Vortex mixer

e Sonicator (optional)

0.22 um syringe filter (DMSO-compatible)

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b15616928?utm_src=pdf-body
https://www.benchchem.com/product/b15616928?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15616928?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Procedure for Preparing a 10 mM SW43 Stock Solution:
o Calculate the required mass of SW43:

o To prepare 1 mL of a 10 mM stock solution, the required mass is calculated using the
following formula:

» Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/qg)
» Mass (mg) = 0.010 mol/L x 0.001 L x 475.66 g/mol x 1000 mg/g = 4.757 mg
» Weighing SW43:
o Tare a sterile, amber microcentrifuge tube or glass vial on a calibrated analytical balance.
o Carefully weigh approximately 4.76 mg of SW43 powder and transfer it to the tared tube.
e Adding Solvent:

o Using a calibrated micropipette, add 1 mL of cell culture grade DMSO to the tube
containing the SW43 powder.

e Dissolution:
o Cap the tube securely and vortex thoroughly for 1-2 minutes to facilitate dissolution.
o If the compound does not fully dissolve, sonicate the tube in a water bath for 5-10 minutes.

o Visually inspect the solution to ensure there are no visible particles. The solution should be
clear.

» Sterilization (Optional but Recommended):

o If sterility is a major concern for your experiments, filter-sterilize the stock solution through
a 0.22 um DMSO-compatible syringe filter into a new sterile, amber tube.

 Aliquoting and Storage:
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o Once fully dissolved, dispense the 10 mM stock solution into smaller, single-use aliquots
(e.g., 10-20 pL) in sterile, amber microcentrifuge tubes. This minimizes the number of

freeze-thaw cycles.

o Label each aliquot clearly with the compound name, concentration, solvent, and date of

preparation.

o Store the aliquots at -20°C for short-term storage or -80°C for long-term storage, protected

from light.
Preparation of Working Solutions:

Working solutions are prepared by diluting the primary stock solution in cell culture medium to
the desired final concentration immediately before use.

o Determine the final desired concentration of SW43 and the acceptable final DMSO
concentration. The final concentration of DMSO in the cell culture medium should be kept

below 0.5% to avoid solvent-induced cytotoxicity.

o Perform a serial dilution if necessary. For very low final concentrations, it is recommended to
first prepare an intermediate dilution of the stock solution in DMSO or cell culture medium.

o Add the required volume of the stock solution to the pre-warmed cell culture medium and mix

thoroughly by gentle pipetting or inversion.

o Example: To prepare 1 mL of a 10 uM working solution from a 10 mM stock:
» The dilution factor is 10,000 uM / 10 uM = 1000.
= Volume of stock = 1000 pL /1000 = 1 pL.

» Add 1 pL of the 10 mM stock solution to 999 L of cell culture medium. The final DMSO
concentration will be 0.1%.

Visualizations
Experimental Workflow
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The following diagram illustrates the key steps in the preparation of SW43 stock and working

solutions.
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Workflow for preparing SW43 solutions.

SW43 Signaling Pathway

The diagram below depicts the proposed signaling pathway for SW43-induced apoptosis.
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SWA43-induced apoptotic signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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